Cas no 1227514-07-9 (6-Bromo-3-fluoropyridine-2-acetonitrile)

• Product Name: 6-Bromo-3-fluoropyridine-2-acetonitrile
• CAS No: 1227514-07-9
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• CID: 4913968
• Update Time: 2023-08-22

6-Bromo-3-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-fluoropyridine-2-acetonitrile

• Inchi： 1S/C7H4BrFN2/c8-7-2-1-5(9)6(11-7)3-4-10/h1-2H,3H2
• InChI Key： MNJNQAVHKYVWTF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CC#N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7